2-(4-bromo-2,6-dimethylphenoxy)-N'-(1-naphthylacetyl)acetohydrazide

• IUPAC Name: N'-[2-(4-bromo-2,6-dimethylphenoxy)acetyl]-2-naphthalen-1-ylacetohydrazide
• InChI: InChI=1S/C22H21BrN2O3/c1-14-10-18(23)11-15(2)22(14)28-13-21(27)25-24-20(26)12-17-8-5-7-16-6-3-4-9-19(16)17/h3-11H,12-13H2,1-2H3,(H,24,26)(H,25,27)
• InChI Key: RZVCZNNXPZNLBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OCC(=O)NNC(=O)CC2=CC=CC3=CC=CC=C32)C)Br
• Molecular Formula: C22H21BrN2O3
• Molecular Weight: 441.3 g/mol

Description

2-(4-bromo-2,6-dimethylphenoxy)-N'-(1-naphthylacetyl)acetohydrazide, also known as BPHA, is a compound that has gained significant attention in the scientific community due to its potential applications in research. BPHA is a hydrazide derivative that has been synthesized using various methods.

Scientific Research Applications

Antibacterial and Enzyme Inhibition Studies

A study by Aziz-ur-Rehman et al. (2014) focused on the synthesis of molecules similar to 2-(4-bromo-2,6-dimethylphenoxy)-N'-(1-naphthylacetyl)acetohydrazide, which showed significant antibacterial activity and lipoxygenase inhibitory activity. This research highlights the potential of these compounds in the development of new antibacterial agents and in targeting specific enzymes for therapeutic purposes (Aziz‐ur‐Rehman et al., 2014).

Synthesis and Characterization for Anticancer Evaluation

Salahuddin et al. (2014) investigated compounds structurally related to this compound for their anticancer properties. They synthesized derivatives and assessed their in vitro anticancer activity, suggesting these compounds could be promising for the development of new anticancer drugs (Salahuddin et al., 2014).

Application in Organic Synthesis

Research by Suzuki et al. (1986) explored the use of compounds related to this compound in the asymmetric synthesis of optically active anthracyclinones. These findings have implications for the synthesis of complex organic molecules, which could be important in pharmaceutical synthesis (Suzuki, Kimura, & Terashima, 1986).